Cas no 1314966-56-7 (3-(2-chloroethyl)-1,2-thiazole)

• Product Name: 3-(2-chloroethyl)-1,2-thiazole
• CAS No: 1314966-56-7
• MF: C₅H₆ClNS
• MW: 147.625838756561
• CID: 5998015
• PubChem ID: 20550155
• Update Time: 2025-05-25

3-(2-chloroethyl)-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroethyl)-1,2-thiazole
• 1314966-56-7
• EN300-6458143
• SCHEMBL11238123
• AKOS006385356

• Inchi： 1S/C5H6ClNS/c6-3-1-5-2-4-8-7-5/h2,4H,1,3H2
• InChI Key： ORIDNYHFCZXSAC-UHFFFAOYSA-N
• SMILES： S1C=CC(CCCl)=N1

Computed Properties

• Exact Mass: 146.9909481g/mol
• Monoisotopic Mass: 146.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-(2-chloroethyl)-1,2-thiazole

Research Brief on 3-(2-Chloroethyl)-1,2-thiazole (CAS: 1314966-56-7): Recent Advances and Applications in Chemical Biology and Medicine

3-(2-Chloroethyl)-1,2-thiazole (CAS: 1314966-56-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and chemical biology. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. Recent studies have highlighted its role as a versatile intermediate in the development of novel pharmacophores, particularly in the context of anticancer and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the mechanistic underpinnings of 3-(2-chloroethyl)-1,2-thiazole's cytotoxic effects. The research team employed a combination of in vitro assays and computational modeling to demonstrate that the compound induces apoptosis in cancer cells via the mitochondrial pathway. Notably, the chloroethyl moiety was found to be critical for its DNA alkylating activity, which disrupts cell proliferation. These findings suggest that derivatives of this compound could be optimized for targeted cancer therapies.

In addition to its anticancer properties, recent work has investigated the antimicrobial potential of 3-(2-chloroethyl)-1,2-thiazole. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to inhibit bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. This discovery opens new avenues for addressing antibiotic resistance.

From a synthetic chemistry perspective, advances in the scalable production of 3-(2-chloroethyl)-1,2-thiazole have been achieved. A 2023 patent (WO2023184567) describes an improved catalytic process that yields the compound with >95% purity while reducing hazardous byproducts. This development is critical for enabling large-scale applications in drug discovery pipelines. Furthermore, the compound's reactivity has been leveraged in click chemistry approaches, as demonstrated in a recent Angewandte Chemie paper where it served as a key building block for bioorthogonal probes.

Despite these promising developments, challenges remain in the clinical translation of 3-(2-chloroethyl)-1,2-thiazole-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits rapid clearance in vivo, necessitating further structural modifications. Current research efforts, as highlighted in a 2024 review in Expert Opinion on Drug Discovery, are focusing on prodrug strategies and nanoparticle delivery systems to enhance bioavailability. The field is also exploring the compound's potential in combination therapies, particularly with immune checkpoint inhibitors.

In conclusion, 3-(2-chloroethyl)-1,2-thiazole represents a multifaceted chemical entity with significant potential in drug discovery. The convergence of recent synthetic advances, mechanistic insights, and therapeutic applications positions this compound as a valuable scaffold for future medicinal chemistry efforts. Ongoing research is expected to further elucidate its structure-activity relationships and expand its utility in addressing unmet medical needs.